Calcium sulfate dihydrate
Calcium sulfate dihydrate
Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate.
Gypsum appears as white or nearly white, odorless, crystalline solid.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Gypsum appears as white or nearly white, odorless, crystalline solid.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Brand Name:
Vulcanchem
CAS No.:
13397-24-5
VCID:
VC20951585
InChI:
InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
SMILES:
O.O.[O-]S(=O)(=O)[O-].[Ca+2]
Molecular Formula:
CaSO4. 2H2O
CaH4O6S
CaH4O6S
Molecular Weight:
172.17 g/mol
Calcium sulfate dihydrate
CAS No.: 13397-24-5
Cat. No.: VC20951585
Molecular Formula: CaSO4. 2H2O
CaH4O6S
Molecular Weight: 172.17 g/mol
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Specification
| Description | Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate. Gypsum appears as white or nearly white, odorless, crystalline solid. A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum. |
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| CAS No. | 13397-24-5 |
| Molecular Formula | CaSO4. 2H2O CaH4O6S |
| Molecular Weight | 172.17 g/mol |
| IUPAC Name | calcium;sulfate;dihydrate |
| Standard InChI | InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2 |
| Standard InChI Key | PASHVRUKOFIRIK-UHFFFAOYSA-L |
| SMILES | O.O.[O-]S(=O)(=O)[O-].[Ca+2] |
| Canonical SMILES | O.O.[O-]S(=O)(=O)[O-].[Ca+2] |
| Melting Point | 262 to 325 °F (Loses H2O) (NIOSH, 2016) 100-150 °C 262-325°F (loses H2O) 262-325°F (Loses H2O) |
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